Cas no 1492442-07-5 (3-2-(thiophen-3-yl)ethylazetidin-3-ol)

• Product Name: 3-2-(thiophen-3-yl)ethylazetidin-3-ol
• CAS No: 1492442-07-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5932784
• PubChem ID: 65918817
• Update Time: 2025-05-22

3-2-(thiophen-3-yl)ethylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(thiophen-3-yl)ethylazetidin-3-ol
• AKOS015260483
• 1492442-07-5
• EN300-1844246
• 3-[2-(thiophen-3-yl)ethyl]azetidin-3-ol

• Inchi： 1S/C9H13NOS/c11-9(6-10-7-9)3-1-8-2-4-12-5-8/h2,4-5,10-11H,1,3,6-7H2
• InChI Key： QIWUXTMOQYSOMQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1(CNC1)O

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-2-(thiophen-3-yl)ethylazetidin-3-ol

Introduction to CAS No. 1492442-07-5: 3-(2-(Thiophen-3-Yl)Ethyl)Azetidin-3-Ol

The compound with CAS No. 1492442-07-5, commonly referred to as 3-(2-(thiophen-3-yl)ethyl)azetidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with an azetidine framework. The presence of the thiophene moiety introduces aromaticity and potential electronic properties, while the azetidine ring contributes to the molecule's stereochemistry and reactivity.

Recent studies have highlighted the potential of thiophene-containing compounds in various applications, including drug discovery and advanced materials. The azetidine ring in 3-(2-(thiophen-3-yl)ethyl)azetidin-3-ol is particularly interesting due to its four-membered cyclic structure, which can exhibit unique conformational flexibility and hydrogen bonding capabilities. This makes the compound a promising candidate for exploring novel therapeutic agents or functional materials.

From a synthetic perspective, the preparation of CAS No. 1492442-07-5 involves a multi-step process that typically begins with the synthesis of the thiophene derivative followed by its coupling with an azetidine moiety. Researchers have employed various strategies, including Suzuki coupling and other cross-coupling reactions, to achieve high yields and selectivity in the synthesis of this compound. The use of catalytic methods has further enhanced the efficiency of these reactions, making large-scale production more feasible.

In terms of pharmacological applications, azetidine derivatives like 3-(2-(thiophen-3-yliethyl)azetidinol have shown potential as modulators of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug development due to their involvement in numerous physiological processes. Recent studies have demonstrated that this compound can interact with specific GPCRs, suggesting its potential role in treating conditions such as inflammation, pain, and neurodegenerative diseases.

Beyond pharmacology, the electronic properties of thiophene-containing compounds make them attractive for use in organic electronics. The conjugated system in thiophene can facilitate electron delocalization, which is beneficial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are actively exploring how modifying the azetidine ring can further enhance these electronic properties, paving the way for next-generation electronic materials.

From a structural standpoint, CAS No. 1492442-075 exhibits a chiral center at the azetidine ring, which imparts optical activity to the molecule. This chirality is crucial for its biological activity, as many drugs require specific stereochemical configurations to interact effectively with their targets. The synthesis of enantiomerically pure forms of this compound has been achieved through asymmetric catalysis techniques, ensuring that researchers can study its stereochemical effects in detail.

The stability and solubility of 3-(2-(thiophen-iethyl)azetidinol are also critical factors influencing its applications. Studies have shown that the compound exhibits moderate stability under physiological conditions, making it suitable for in vivo studies. Its solubility can be tuned by modifying substituents on the thiophene or azetidine rings, further expanding its utility in different experimental setups.

In conclusion, CAS No. 1492442-i75, or 3-(ii-thio phen-iethyliiazeti din-iol, represents a versatile molecule with significant potential across multiple disciplines. Its unique structure combines aromaticity with cyclic amine functionality, offering opportunities for innovation in drug discovery and materials science. As research continues to uncover new properties and applications of this compound, it is poised to play a key role in advancing both academic and industrial efforts.